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Compound of Interest

Compound Name: 2-Chloro-6-fluoropyridine

Cat. No.: B1582542 Get Quote

2-Chloro-6-fluoropyridine is a halogenated heterocyclic aromatic compound.[1] Its utility as a

versatile building block in the synthesis of pharmaceuticals and agrochemicals stems from the

unique reactivity conferred by the pyridine ring and its halogen substituents.[2][3] Understanding its

fundamental properties is the first step in ensuring safe and effective use. The presence of both

chlorine and fluorine atoms creates versatile sites for selective substitution, making it a valuable

intermediate for active pharmaceutical ingredients (APIs), particularly in the development of kinase

inhibitors and anti-inflammatory agents.[3]

Table 1: Chemical Identification and Physical Properties

Parameter Data Source(s)

CAS Number 20885-12-5 [4]

Molecular Formula C₅H₃ClFN [1]

Molecular Weight 131.54 g/mol [5]

Appearance
White to almost white powder,

lump, or colorless semi-solid
[1][6]

Melting Point 31.0 to 35.0 °C [7][8]

Boiling Point 169.2 °C (at 760 mmHg) [7][8]

Flash Point 56.1 °C [5][8]

Vapor Pressure 2.07 mmHg at 25°C [5]
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| Solubility | Soluble in Methanol |[7] |

Module 2: Hazard Profile and Toxicological
Assessment
The primary driver for all handling protocols is the compound's hazard profile. 2-Chloro-6-
fluoropyridine is classified as acutely toxic and corrosive. The "Danger" signal word on its label

underscores the need for stringent precautions.[4] Its harmful effects are systemic, impacting

multiple routes of exposure: ingestion, inhalation, and dermal contact.[4]

Table 2: GHS Hazard Classification for 2-Chloro-6-fluoropyridine

Hazard Class Hazard Statement GHS Pictogram Source(s)

Acute Toxicity, Oral
(Category 4)

H302: Harmful if
swallowed

GHS07 (Exclamation
Mark)

[4]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin

GHS07 (Exclamation

Mark)
[4]

Acute Toxicity,

Inhalation (Category 4)

H332: Harmful if

inhaled

GHS07 (Exclamation

Mark)
[4]

Skin Irritation (Category

2)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
[4]

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage
GHS05 (Corrosion) [4]

| Specific Target Organ Toxicity — Single Exposure (Category 3) | H335: May cause respiratory

irritation | GHS07 (Exclamation Mark) |[9] |

The Category 1 classification for serious eye damage is of paramount importance; it indicates a risk

of irreversible damage, making eye protection non-negotiable.[4] The acute toxicity across all major

exposure routes suggests rapid absorption into the body, necessitating the use of engineering

controls and comprehensive personal protective equipment (PPE) to create a barrier between the

researcher and the chemical.
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Start: Prepare for Synthesis

1. Prepare Workspace
(Verify Fume Hood Function)

2. Don Full PPE
(Goggles, Gloves, Lab Coat)

3. Weigh/Dispense Chemical
(Inside Fume Hood)

Spill Occurs?

Execute Spill Protocol
(See Module 5)

Yes

4. Perform Reaction

No

5. Decontaminate Glassware & Surfaces

6. Dispose of Waste
(Follow Institutional Guidelines)

7. Doff PPE & Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 2-Chloro-6-fluoropyridine.
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Module 4: Safe Handling, Storage, and Chemical
Reactivity
Handling Protocols:

Avoid contact with skin, eyes, and clothing. [4]* Avoid the formation and breathing of dust and

aerosols. [5]* Use non-sparking tools and take precautionary measures against static discharge,

as the material has a flash point of 56.1°C. [5][10]* Wash hands and face thoroughly after

handling. [4] Storage Conditions: The stability of 2-Chloro-6-fluoropyridine is contingent on

proper storage.

Temperature: Store in a cool, dry, well-ventilated place. [5]A recommended temperature is under

inert gas at 2-8°C. [7]* Container: Keep the container tightly closed to prevent moisture ingress

and sublimation. [5]* Security: Store in a locked-up area to restrict access. [5]* Segregation: Store

apart from incompatible materials. [5] Reactivity and Incompatibilities: Understanding what this

compound reacts with is as important as knowing its intrinsic hazards.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

[10]Reactions with these can be exothermic and violent, potentially leading to a loss of

containment.

Hazardous Decomposition Products: While stable under normal conditions, combustion may

produce toxic fumes of carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

[4]

Module 5: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and correct response is critical.

Spill and Leak Response Protocol:

Evacuate: Evacuate personnel from the immediate area and ensure adequate ventilation. [5]2.

Ignition Sources: Remove all sources of ignition (flames, sparks). [5]3. Containment: Prevent

further leakage or spillage if it is safe to do so. Do not let the chemical enter drains. [5]4. Cleanup:

Wear full PPE, including respiratory protection.
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Use spark-proof tools and explosion-proof equipment. [5] * Collect the spilled material using an

inert absorbent (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.

[10]5. Disposal: Adhered or collected material should be promptly disposed of in accordance

with institutional and national regulations. [5] First Aid Measures: The following protocols are

for immediate response; professional medical attention must be sought in all cases of

exposure.

Exposure Route

Immediate First Aid Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air

If not breathing, give artificial respiration

If breathing is difficult, give oxygen

Immediately remove contaminated clothing

Wash off with soap and plenty of water for at least 15 minutes

Rinse cautiously with water for at least 15 minutes

Remove contact lenses, if present and easy

Continue rinsing

Rinse mouth with water

DO NOT induce vomiting

Never give anything by mouth to an unconscious person

Seek Immediate Medical Attention
(Call Poison Center or Doctor)

Immediately

Click to download full resolution via product page

Caption: First aid decision workflow for exposure incidents.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical help. [4][5]* In Case of Skin Contact: Take off contaminated

clothing immediately. Wash off with soap and plenty of water for at least 15 minutes. Consult a

doctor. [5]* In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing. Call a poison center or doctor
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immediately. [5]* If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

[5][11] Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. [5]*

Specific Hazards: No specific data is available, but thermal decomposition can release hazardous

gases.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary. [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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